Cas no 2408974-43-4 (2,4-Dimethyl-3-oxoquinoxaline-6-carboxylic acid)

• Product Name: 2,4-Dimethyl-3-oxoquinoxaline-6-carboxylic acid
• CAS No: 2408974-43-4
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 5329891
• Update Time: 2025-06-20

2,4-Dimethyl-3-oxoquinoxaline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-3-oxoquinoxaline-6-carboxylic acid
• Z4180633402
• 2,4-dimethyl-3-oxo-3,4-dihydroquinoxaline-6-carboxylic acid

• Inchi： 1S/C11H10N2O3/c1-6-10(14)13(2)9-5-7(11(15)16)3-4-8(9)12-6/h3-5H,1-2H3,(H,15,16)
• InChI Key： ZIYBRDTWCQUEKW-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NC2C=CC(C(=O)O)=CC=2N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 0.4
• Topological Polar Surface Area: 70

Additional information on 2,4-Dimethyl-3-oxoquinoxaline-6-carboxylic acid

Introduction to 2,4-Dimethyl-3-oxoquinoxaline-6-carboxylic acid (CAS No. 2408974-43-4)

2,4-Dimethyl-3-oxoquinoxaline-6-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2408974-43-4, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural framework and potential biological activities. The quinoxaline core, a fused bicyclic system consisting of a benzene ring and a pyrazine ring, is a privileged scaffold in medicinal chemistry, often serving as a precursor or intermediate in the synthesis of bioactive molecules.

The structure of 2,4-Dimethyl-3-oxoquinoxaline-6-carboxylic acid features two methyl groups at the 2nd and 4th positions of the quinoxaline ring, with a carbonyl group at the 3rd position and a carboxylic acid functionality at the 6th position. This specific arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The presence of both electron-withdrawing (carbonyl) and electron-donating (methyl) groups creates a delicate balance that can modulate its pharmacological profile.

In recent years, there has been growing interest in quinoxaline derivatives due to their reported activities across various therapeutic areas. One of the most compelling aspects of 2,4-Dimethyl-3-oxoquinoxaline-6-carboxylic acid is its potential as a building block for more complex pharmacophores. Researchers have leveraged this compound to develop molecules with antimicrobial, anticancer, and anti-inflammatory properties. The carboxylic acid moiety, in particular, offers opportunities for further functionalization via esterification or amidation, enabling the creation of novel derivatives with tailored biological activities.

Recent studies have highlighted the synthetic utility of CAS No. 2408974-43-4 in generating structurally diverse libraries for high-throughput screening. The quinoxaline scaffold is known for its ability to interact with enzymes and receptors through hydrogen bonding and hydrophobic interactions. This makes it an attractive candidate for designing inhibitors targeting key metabolic pathways involved in diseases such as cancer and inflammation. The methyl groups at positions 2 and 4 contribute to steric hindrance, which can be strategically exploited to optimize binding affinity and selectivity.

The biological activity of 2,4-Dimethyl-3-oxoquinoxaline-6-carboxylic acid has been explored in several preclinical studies. Initial investigations suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in tumor progression. For instance, it has been shown to interfere with the activity of kinases and other enzymes involved in cell signaling cascades that are dysregulated in cancer cells. Additionally, its structural features make it a plausible candidate for modulating inflammatory pathways by interacting with transcription factors or cytokine receptors.

The pharmaceutical relevance of this compound is further underscored by its potential role in drug discovery campaigns targeting neurodegenerative disorders. Quinoxaline derivatives have been investigated for their ability to cross the blood-brain barrier and exert neuroprotective effects. While CAS No. 2408974-43-4 has not yet been tested in clinical trials for such applications, its molecular characteristics align well with known pharmacophores effective against conditions like Alzheimer's disease and Parkinson's disease.

Synthetic methodologies have been refined to facilitate the efficient preparation of 2,4-Dimethyl-3-oxoquinoxaline-6-carboxylic acid, making it more accessible for academic and industrial research purposes. Common approaches involve multi-step organic transformations starting from readily available precursors such as anthranilic acid derivatives or malononitrile analogs. Advances in catalytic systems have enabled milder reaction conditions, reducing waste generation and improving yields—key considerations in sustainable chemistry practices.

The spectroscopic and analytical characterization of this compound has been thoroughly documented in scientific literature. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct chemical shifts corresponding to the functional groups present, while mass spectrometry confirms its molecular weight and fragmentation patterns. X-ray crystallography studies have provided insights into its solid-state structure, confirming the expected geometry around the quinoxaline ring system. These analytical data are crucial for ensuring batch-to-batch consistency during large-scale production.

In conclusion,2,4-Dimethyl-3-oxoquinoxaline-6-carboxylic acid (CAS No. 2408974-43-4) represents a valuable asset in medicinal chemistry research due to its versatile structural features and potential biological applications. Its role as a precursor or intermediate continues to inspire innovation across multiple therapeutic domains. As synthetic methodologies evolve and computational modeling becomes more sophisticated, compounds like this are expected to play an increasingly pivotal role in drug discovery pipelines aimed at addressing unmet medical needs.